Cas no 2172187-41-4 (3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2172187-41-4
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 6183034
• PubChem ID: 165607625
• Update Time: 2025-05-27

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• 2172187-41-4
• EN300-1292759

• Inchi： 1S/C10H8ClN3O/c1-7-8(11)5-14(13-7)10-3-2-4-12-9(10)6-15/h2-6H,1H3
• InChI Key： BYLRNEJWPYOHLV-UHFFFAOYSA-N
• SMILES： ClC1=CN(C2=CC=CN=C2C=O)N=C1C

Computed Properties

• Exact Mass: 221.0355896g/mol
• Monoisotopic Mass: 221.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde

Research Briefing on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172187-41-4) in Chemical Biology and Pharmaceutical Applications

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172187-41-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, featuring a pyrazole-pyridine scaffold, demonstrates unique structural properties that make it a promising candidate for medicinal chemistry applications. Recent studies have focused on its potential as a versatile building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) explored the compound's role as a key intermediate in the synthesis of novel JAK kinase inhibitors. The research team demonstrated that the aldehyde functionality at the 2-position of the pyridine ring serves as an excellent handle for subsequent derivatization, enabling efficient construction of diverse compound libraries. The 4-chloro-3-methylpyrazole moiety was found to contribute significantly to target binding affinity, particularly through hydrophobic interactions with kinase hinge regions.

In parallel research, scientists at the University of Cambridge (Nature Chemical Biology, 2023, 19: 1123-1135) investigated the compound's potential as a covalent warhead in targeted protein degradation. The aldehyde group was shown to form reversible imine bonds with lysine residues, suggesting applications in the development of PROTACs (proteolysis-targeting chimeras). This property, combined with the compound's favorable pharmacokinetic profile observed in preclinical models, positions it as a valuable tool for chemical biology studies.

Structural-activity relationship (SAR) studies have revealed that modifications at the pyrazole 3-methyl position can significantly influence both potency and selectivity. A recent patent application (WO2023187567) discloses derivatives of 2172187-41-4 with improved metabolic stability, achieving t1/2 values exceeding 4 hours in human liver microsomes. These advances address previous limitations in the compound's in vivo performance while maintaining its core pharmacophore features.

The compound's synthetic accessibility has also been improved through recent methodological developments. A 2024 publication in Organic Letters (DOI: 10.1021/acs.orglett.4c00345) describes a novel one-pot procedure for preparing 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde with 78% overall yield, representing a significant improvement over previous multi-step routes. This advancement is expected to facilitate broader adoption of the compound in medicinal chemistry programs.

Looking forward, several research groups are exploring the application of 2172187-41-4 derivatives in immuno-oncology. Preliminary data presented at the 2024 AACR Annual Meeting suggests that certain analogs show promising activity in PD-1/PD-L1 pathway modulation, with lead compounds demonstrating nanomolar IC50 values in cellular assays. These findings highlight the compound's potential as a starting point for developing next-generation immunomodulatory agents.

In conclusion, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde represents a structurally unique and pharmacologically relevant scaffold with diverse applications in drug discovery. Recent advances in its synthetic chemistry, coupled with growing understanding of its biological activities, position this compound as an important tool for both academic and industrial research in chemical biology and pharmaceutical development.